Cas no 1421602-54-1 (2-(fluoromethyl)cyclopentane-1-carboxylic acid)

• Product Name: 2-(fluoromethyl)cyclopentane-1-carboxylic acid
• CAS No: 1421602-54-1
• MF: C₇H₁₁FO₂
• MW: 146.159446001053
• CID: 5150542
• PubChem ID: 71756475
• Update Time: 2026-03-03

2-(fluoromethyl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(fluoromethyl)cyclopentane-1-carboxylic acid

• Inchi： 1S/C7H11FO2/c8-4-5-2-1-3-6(5)7(9)10/h5-6H,1-4H2,(H,9,10)
• InChI Key： MGOTVJGSPFSCDC-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)CCCC1CF

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on 2-(fluoromethyl)cyclopentane-1-carboxylic acid

Introduction to 2-(fluoromethyl)cyclopentane-1-carboxylic acid (CAS No. 1421602-54-1)

2-(fluoromethyl)cyclopentane-1-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1421602-54-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of cyclopentane derivatives, characterized by a five-membered carbon ring substituted with a fluoromethyl group and a carboxylic acid functional group. The unique structural features of this molecule make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in drug development and material science applications.

The fluoromethyl moiety in 2-(fluoromethyl)cyclopentane-1-carboxylic acid introduces unique electronic properties to the molecule, influencing its reactivity and interactions with biological targets. Fluorine atoms are known for their ability to modulate metabolic stability, lipophilicity, and binding affinity, making fluorinated compounds highly sought after in medicinal chemistry. The carboxylic acid group provides a site for further functionalization, enabling the construction of more complex structures through esterification, amidation, or other transformations. These characteristics have positioned 2-(fluoromethyl)cyclopentane-1-carboxylic acid as a versatile building block for the synthesis of novel therapeutic agents.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting specific biological pathways. 2-(fluoromethyl)cyclopentane-1-carboxylic acid has been explored as a key intermediate in the synthesis of compounds that interact with enzymes and receptors involved in diseases such as cancer, inflammation, and neurological disorders. For instance, studies have demonstrated its utility in generating derivatives that exhibit inhibitory activity against certain kinases and proteases. The fluoromethyl group's ability to enhance binding interactions has been particularly advantageous in optimizing drug-like properties.

The pharmaceutical industry has increasingly leveraged cyclopentane derivatives due to their favorable pharmacokinetic profiles. The rigid five-membered ring provides structural stability, while modifications such as fluorination can further enhance metabolic resistance. 2-(fluoromethyl)cyclopentane-1-carboxylic acid serves as a precursor for synthesizing analogs with improved solubility, bioavailability, and target specificity. Researchers have utilized computational modeling and high-throughput screening to identify promising candidates derived from this compound, accelerating the discovery process.

Beyond pharmaceutical applications, 2-(fluoromethyl)cyclopentane-1-carboxylic acid finds utility in material science and agrochemical research. Its structural motifs have been incorporated into polymers and coatings that exhibit enhanced durability or biodegradability. Additionally, fluorinated compounds are prevalent in agrochemicals due to their improved efficacy against pests and pathogens. The carboxylic acid functionality allows for further derivatization into herbicides or fungicides with tailored properties.

The synthesis of 2-(fluoromethyl)cyclopentane-1-carboxylic acid typically involves multi-step organic reactions starting from commercially available precursors such as cyclopentanone or cyclopentanone derivatives. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and fluorination methods, have been employed to introduce the desired substituents with high precision. Recent advancements in green chemistry have also influenced its production, emphasizing sustainable methodologies that minimize waste and energy consumption.

In academic research, 2-(fluoromethyl)cyclopentane-1-carboxylic acid has been used as a model compound to investigate reaction mechanisms and develop new synthetic strategies. Its well-defined structure allows chemists to probe electronic effects and steric influences systematically. Collaborative efforts between academia and industry have further expanded its applications, leading to innovative approaches in drug discovery and materials engineering.

The future prospects of 2-(fluoromethyl)cyclopentane-1-carboxylic acid are promising, with ongoing research exploring its potential in emerging fields such as precision medicine and nanotechnology. The ability to fine-tune its properties through structural modifications makes it an attractive candidate for developing next-generation therapeutics targeting rare diseases or complex conditions. As computational tools become more sophisticated, the design of derivatives based on this scaffold is expected to become more efficient and predictable.

In conclusion, 2-(fluoromethyl)cyclopentane-1-carboxylic acid (CAS No. 1421602-54-1) represents a significant advancement in synthetic chemistry with broad implications across multiple disciplines. Its unique structural features and functional versatility make it indispensable for researchers striving to develop innovative solutions in pharmaceuticals, materials science, and beyond. As scientific understanding progresses，the utility of this compound is poised to expand，driving new discoveries and applications.